![molecular formula C21H24N2O4 B2456831 2-(2-methoxyphenoxy)-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide CAS No. 953938-42-6](/img/structure/B2456831.png)
2-(2-methoxyphenoxy)-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
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Description
2-(2-methoxyphenoxy)-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.433. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
Research has demonstrated various synthesis methods and reactions for compounds structurally related to 2-(2-methoxyphenoxy)-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide. For instance, Al-Taifi et al. (2016) explored reactions of cyanoquinolinethione with alpha-halocarbonyl compounds, leading to the synthesis of tetrahydrothieno[2,3-b] quinolines through intramolecular cyclization processes (Al-Taifi, Abdel-Raheem, & Bakhite, 2016). This study showcases the versatility of quinoline derivatives in synthesizing complex heterocyclic structures, potentially applicable to the compound .
Pharmacological Applications
The pharmacological potential of tetrahydroquinoline derivatives has been explored, with studies evaluating their toxicity and potential as drug candidates. Bonilla et al. (2016) synthesized a library of tetrahydroquinolines and tested their in vivo toxicity against zebrafish embryos, identifying specific derivatives with notable toxicological profiles (Bonilla, Puerto Galvis, Méndez, & Kouznetsov, 2016). This highlights the importance of evaluating the biological activities of such compounds for potential therapeutic applications.
Molecular Targeting and Disease Treatment
Research on tetrahydroquinoline derivatives has also focused on their ability to interact with biological targets. For example, Minegishi et al. (2015) identified a compound with promising antiproliferative activity towards human cancer cells by inhibiting tubulin polymerization, a key process in cell division (Minegishi, Futamura, Fukashiro, Muroi, Kawatani, Osada, & Nakamura, 2015). Such studies indicate the potential of structurally similar compounds, like this compound, to serve as leads in the development of new therapeutic agents targeting specific molecular pathways.
Properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4/c1-3-21(25)23-12-6-7-15-13-16(10-11-17(15)23)22-20(24)14-27-19-9-5-4-8-18(19)26-2/h4-5,8-11,13H,3,6-7,12,14H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDMHSMINCTXGFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)COC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.